Cas no 78164-32-6 (1,2-BENZENEDICARBOXYLIC ACID, 4,5-BIS(TRIFLUOROMETHYL)-)
78164-32-6 structure
Product Name:1,2-BENZENEDICARBOXYLIC ACID, 4,5-BIS(TRIFLUOROMETHYL)-
CAS No:78164-32-6
MF:C10H4F6O4
MW:302.126784324646
CID:3179542
PubChem ID:12717788
Update Time:2025-04-21
1,2-BENZENEDICARBOXYLIC ACID, 4,5-BIS(TRIFLUOROMETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-BENZENEDICARBOXYLIC ACID, 4,5-BIS(TRIFLUOROMETHYL)-
- SCHEMBL15920412
- 4,5-bis(trifluoromethyl)phthalic acid
- DTXSID001215644
- 78164-32-6
- 4,5-Bis(trifluoromethyl)-1,2-benzenedicarboxylic acid
- BRLPDRSOUVMXEW-UHFFFAOYSA-N
-
- Inchi: 1S/C10H4F6O4/c11-9(12,13)5-1-3(7(17)18)4(8(19)20)2-6(5)10(14,15)16/h1-2H,(H,17,18)(H,19,20)
- InChI Key: BRLPDRSOUVMXEW-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=O)O)C(C(=O)O)=CC=1C(F)(F)F)(F)F
Computed Properties
- Exact Mass: 302.00137758Da
- Monoisotopic Mass: 302.00137758Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.6Ų
1,2-BENZENEDICARBOXYLIC ACID, 4,5-BIS(TRIFLUOROMETHYL)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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